5-(4-Hydroxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(4-hydroxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C11H9NO2/c13-10-3-1-8(2-4-10)9-5-11(14)7-12-6-9/h1-7,13-14H
• InChI Key: WQMWSJGMOGFATL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CN=C2)O)O
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID90682531
• Molecular Weight: 187.19 g/mol
• CAS RN: 1258626-12-8

Description

5-(4-Hydroxyphenyl)-3-hydroxypyridine, or 5-HP-3-HP, is an important chemical compound used in a variety of scientific research applications. It is a heterocyclic aromatic compound with a molecular weight of 176.2 g/mol and a boiling point of 180 °C. 5-HP-3-HP is widely used in the synthesis of a variety of pharmaceuticals, spices, and other compounds. It is also used as a reagent in biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

5-HP-3-HP is used in a variety of scientific research applications. It is used as a reagent in the synthesis of a variety of pharmaceuticals and other compounds. It is also used in biochemical and physiological studies to investigate the mechanism of action of drugs and other compounds. In addition, 5-HP-3-HP is used in laboratory experiments to study the effects of drugs on cells and tissues.

Mechanism of Action

The exact mechanism of action of 5-HP-3-HP is not yet fully understood. However, it is believed to interact with certain enzymes in the body to produce a variety of biochemical and physiological effects. Specifically, 5-HP-3-HP is thought to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules such as prostaglandins. In addition, 5-HP-3-HP is thought to inhibit the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-HP-3-HP depend on the concentration, route of administration, and other factors. At low concentrations, 5-HP-3-HP has been shown to inhibit the production of inflammatory molecules such as prostaglandins. At higher concentrations, 5-HP-3-HP has been shown to inhibit the breakdown of the neurotransmitter acetylcholine. In addition, 5-HP-3-HP has been shown to have antispasmodic, anticonvulsant, and sedative effects.

Advantages and Limitations for Lab Experiments

5-HP-3-HP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive. In addition, 5-HP-3-HP is relatively stable and can be stored for long periods of time. However, 5-HP-3-HP has some limitations for use in laboratory experiments. It is toxic and should be handled with caution. In addition, 5-HP-3-HP can be difficult to dissolve in some solvents and may require the use of a surfactant.

Future Directions

The potential future directions for 5-HP-3-HP are numerous. Further research could be conducted to investigate the mechanism of action of 5-HP-3-HP and to better understand its biochemical and physiological effects. In addition, further research could be conducted to investigate the potential therapeutic applications of 5-HP-3-HP. Finally, further research could be conducted to investigate the potential for 5-HP-3-HP to be used in the synthesis of other compounds and pharmaceuticals.

Synthesis Methods

5-HP-3-HP can be synthesized from 4-hydroxyphenylacetic acid and hydrazine hydrate in two steps. In the first step, 4-hydroxyphenylacetic acid is reacted with hydrazine hydrate in aqueous solution at room temperature to form a hydrazone intermediate. In the second step, the hydrazone intermediate is subjected to a condensation reaction with 3-hydroxypyridine to yield 5-HP-3-HP. The reaction can be carried out in the presence of an organic base such as pyridine or triethylamine.